3,5-bis[(3-propoxybenzoyl)amino]benzoic acid

• IUPAC Name: 3,5-bis[(3-propoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C27H28N2O6/c1-3-11-34-23-9-5-7-18(15-23)25(30)28-21-13-20(27(32)33)14-22(17-21)29-26(31)19-8-6-10-24(16-19)35-12-4-2/h5-10,13-17H,3-4,11-12H2,1-2H3,(H,28,30)(H,29,31)(H,32,33)
• InChI Key: ABBPDJLEBGICKB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)NC(=O)C3=CC(=CC=C3)OCCC
• Molecular Formula: C27H28N2O6
• Molecular Weight: 476.5 g/mol

Description

3,5-bis[(3-propoxybenzoyl)amino]benzoic acid, also known as PPD-1056, is a compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of benzamides, which are known for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 3,5-bis[(3-propoxybenzoyl)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of HDACs and CAs. HDAC inhibition leads to the accumulation of acetylated histones, which can alter gene expression and lead to cell cycle arrest and apoptosis. CA inhibition leads to the reduction of carbonic acid production, which can reduce intraocular pressure and seizures.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it has inhibitory effects on HDACs and CAs, which can lead to changes in gene expression and acid-base balance. In vivo studies have shown that this compound has anticonvulsant and antiglaucoma effects in animal models.

Advantages and Limitations for Lab Experiments

3,5-bis[(3-propoxybenzoyl)amino]benzoic acid has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high yields and purity. It has been shown to have inhibitory effects on various enzymes, which can be useful for studying their biological functions. However, this compound also has some limitations for lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, its effects on other enzymes and biological processes are not well characterized, which can limit its potential applications.

Future Directions

There are several future directions for research on 3,5-bis[(3-propoxybenzoyl)amino]benzoic acid. One direction is to further elucidate its mechanism of action, which can provide insights into its potential therapeutic applications. Another direction is to study its effects on other enzymes and biological processes, which can expand its potential applications. Additionally, this compound can be modified to improve its pharmacological properties, such as its potency and selectivity. Overall, this compound has the potential to be a valuable tool for drug discovery and development, and further research can help to unlock its full potential.

Synthesis Methods

3,5-bis[(3-propoxybenzoyl)amino]benzoic acid can be synthesized through a multi-step process that involves the reaction of 3-propoxybenzoic acid with thionyl chloride to form 3-propoxybenzoyl chloride. This intermediate is then reacted with 3-aminobenzoic acid to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

3,5-bis[(3-propoxybenzoyl)amino]benzoic acid has been studied for its potential applications in drug discovery and development. It has been shown to have inhibitory effects on various enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression, and their inhibition has been shown to have therapeutic potential in various diseases, including cancer and neurodegenerative disorders. CAs are involved in the regulation of acid-base balance and their inhibition has been shown to have therapeutic potential in diseases such as glaucoma and epilepsy.